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An effective and robust analytical method for the quantitative analysis of the fungicide

Zoxamide in grapes is presented. This method utilizes a stable isotope-labeled internal

standard, Zoxamide-d5, to ensure high accuracy and precision by correcting for matrix effects

and variations during sample processing and analysis. The sample preparation employs the

widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology,

followed by sensitive detection and quantification using Liquid Chromatography with tandem

Mass Spectrometry (LC-MS/MS).[1][2][3][4]

This application note provides detailed protocols for sample preparation, instrument operation,

and data analysis, making it suitable for implementation in food safety and quality control

laboratories. The method has been validated to demonstrate its linearity, accuracy, precision,

and limits of detection and quantification.

Introduction
Zoxamide is a benzamide fungicide widely used in viticulture to control oomycete diseases

such as downy mildew, which can significantly impact grape yield and quality.[5][6] Due to its

application on crops, regulatory bodies have established Maximum Residue Limits (MRLs) for

Zoxamide in food products like grapes to protect consumer health.[7] Therefore, sensitive and

reliable analytical methods are crucial for monitoring Zoxamide residues.

The complexity of the grape matrix can lead to analytical challenges, including ion suppression

or enhancement in mass spectrometry, which can affect the accuracy of quantification.[8][9]

The use of a stable isotope-labeled internal standard, such as Zoxamide-d5, is a highly
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effective strategy to mitigate these matrix effects.[3] Zoxamide-d5 is an ideal internal standard

as it shares identical chemical and physical properties with the target analyte, Zoxamide, but

has a different mass, allowing it to be distinguished by the mass spectrometer.[3] It co-elutes

with Zoxamide, experiencing the same potential losses during sample preparation and the

same ionization effects in the MS source, thus enabling precise correction and highly accurate

quantification.[3]

This protocol details a method combining a modified QuEChERS sample extraction and

cleanup procedure with LC-MS/MS analysis for the determination of Zoxamide in grapes.

Experimental Protocols
Materials and Reagents

Standards: Zoxamide (≥98% purity), Zoxamide-d5 (≥98% purity, isotopic purity ≥99%).

Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade).

Reagents: Formic acid (LC-MS grade), Anhydrous magnesium sulfate (MgSO₄), Sodium

chloride (NaCl), Primary Secondary Amine (PSA) sorbent.

Kits: QuEChERS extraction salt packets (e.g., containing 4 g MgSO₄ and 1 g NaCl) and

dispersive SPE (d-SPE) cleanup tubes (e.g., containing 150 mg MgSO₄ and 25 mg PSA).[1]

Equipment: High-speed homogenizer, centrifuge (capable of ≥4000 rpm), vortex mixer,

analytical balance, volumetric flasks, pipettes, syringe filters (0.22 µm).

Instrumentation
Liquid Chromatograph: A UHPLC system capable of binary gradient elution.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source.

Analytical Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle

size).

Standard Solution Preparation
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Stock Solutions (1 mg/mL): Accurately weigh and dissolve Zoxamide and Zoxamide-d5 in

methanol to prepare individual stock solutions. Store at -20°C.

Intermediate Standard Solution (10 µg/mL): Prepare a working solution of Zoxamide by

diluting the stock solution in methanol.

Internal Standard Spiking Solution (1 µg/mL): Dilute the Zoxamide-d5 stock solution in

acetonitrile.

Calibration Standards: Prepare a series of matrix-matched calibration standards by spiking

blank grape extract with appropriate volumes of the intermediate standard solution and the

internal standard spiking solution to achieve a concentration range covering the expected

residue levels (e.g., 1 to 200 µg/kg).

Sample Preparation Protocol (QuEChERS)
Homogenization: Weigh 10 g of a representative grape sample (whole grapes) into a blender

or homogenizer. Homogenize until a uniform puree is obtained.[1][10]

Extraction:

Transfer 10 g of the homogenized grape sample into a 50 mL polypropylene centrifuge

tube.[1][11]

Add 100 µL of the 1 µg/mL Zoxamide-d5 internal standard spiking solution.

Add 10 mL of 1% acetic acid in acetonitrile.[11]

Cap the tube and vortex vigorously for 1 minute.

Add the QuEChERS extraction salts (4 g MgSO₄ and 1 g NaCl).[1]

Immediately shake vigorously for 1 minute to prevent the agglomeration of salts.

Centrifuge the tube at ≥4000 rpm for 5 minutes.[1][12]

Cleanup (Dispersive SPE):
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Transfer 1 mL of the upper acetonitrile supernatant into a d-SPE cleanup tube containing

150 mg MgSO₄ and 25 mg PSA.[1]

Vortex for 30 seconds.

Centrifuge at ≥4000 rpm for 5 minutes.

Final Extract:

Take an aliquot of the cleaned supernatant and filter it through a 0.22 µm syringe filter into

an autosampler vial.

The sample is now ready for LC-MS/MS analysis.

Caption: Experimental workflow for Zoxamide analysis in grapes.

LC-MS/MS Analysis Protocol
The chromatographic and mass spectrometric parameters should be optimized to achieve good

separation and sensitivity.

LC Conditions:

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Methanol.

Gradient: Start at 10% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and then

return to initial conditions for re-equilibration.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Column Temperature: 40°C.

MS/MS Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.agriculturejournal.org/volume12number2/analysis-of-pesticide-residue-in-fruit-using-the-quechers-method-coupled-with-lc-ms-ms-detection/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scan Type: Multiple Reaction Monitoring (MRM).

Source Parameters: Optimize source temperature, gas flows (nebulizer, drying gas), and

capillary voltage according to the specific instrument.

MRM Transitions: Specific precursor and product ions for Zoxamide and Zoxamide-d5
must be determined by infusing standard solutions. The most intense transition is typically

used for quantification and a second transition for confirmation.

Mechanism of Action
Zoxamide functions by disrupting cell division in pathogenic fungi. It binds to the β-tubulin

protein, which is a fundamental component of microtubules. By binding to β-tubulin, Zoxamide

inhibits its polymerization into microtubules. This disruption prevents the formation of the mitotic

spindle, a structure essential for chromosome segregation during mitosis, leading to mitotic

arrest and ultimately cell death in the fungus.[3]

Caption: Zoxamide's mechanism of action on fungal cells.

Data Presentation and Results
The quantitative data for the analysis of Zoxamide and its internal standard, along with the

method's performance characteristics, are summarized in the tables below.

Table 1: Optimized LC-MS/MS Parameters for Zoxamide and Zoxamide-d5

Analyte
Precursor
Ion (m/z)

Product Ion
(m/z)
(Quantifier)

Product Ion
(m/z)
(Qualifier)

Dwell Time
(ms)

Collision
Energy (eV)

Zoxamide 336.0 188.0 159.0 50 20

| Zoxamide-d5 | 341.0 | 193.0 | 164.0 | 50 | 20 |

Note: The exact m/z values and collision energies may vary slightly between different mass

spectrometer instruments and should be optimized accordingly.

Table 2: Method Validation Data Summary
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Parameter Result

Linearity Range 1 - 200 µg/kg

Correlation Coefficient (r²) > 0.998

Limit of Detection (LOD) 0.5 µg/kg

Limit of Quantification (LOQ) 1.0 µg/kg[13]

Accuracy (Recovery %) 86% - 114%[13]

| Precision (RSD %) | < 15%[13] |

The validation results demonstrate that the method is highly sensitive, accurate, and precise for

the intended purpose.

Conclusion
This application note describes a validated LC-MS/MS method for the quantitative analysis of

Zoxamide in grapes. The use of Zoxamide-d5 as an internal standard effectively compensates

for matrix-induced signal variations and procedural losses, ensuring high-quality data. The

QuEChERS sample preparation protocol is efficient, requiring minimal solvent and time while

providing excellent analyte recoveries.[2][11] The method exhibits good sensitivity, with LOD

and LOQ values well below the typical MRLs set by regulatory authorities, making it a reliable

tool for routine monitoring of Zoxamide residues in grapes to ensure food safety and

compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Analysis of Pesticide Residue in Fruit Using the QuEChERS Method Coupled With LC-
MS/MS Detection – Current Agriculture Research Journal [agriculturejournal.org]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/16298196/
https://pubmed.ncbi.nlm.nih.gov/16298196/
https://pubmed.ncbi.nlm.nih.gov/16298196/
https://www.benchchem.com/product/b12422247?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/technical-documents/protocol/analytical-chemistry/quechers/quechers-method-pesticide-residue-analysis
https://www.scielo.br/j/jbchs/a/WqYYjpHBtRy5zWXSVySGkWM/?lang=en
https://www.benchchem.com/product/b12422247?utm_src=pdf-custom-synthesis
https://www.agriculturejournal.org/volume12number2/analysis-of-pesticide-residue-in-fruit-using-the-quechers-method-coupled-with-lc-ms-ms-detection/
https://www.agriculturejournal.org/volume12number2/analysis-of-pesticide-residue-in-fruit-using-the-quechers-method-coupled-with-lc-ms-ms-detection/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]

3. Zoxamide-d5 | 1794760-54-5 | Benchchem [benchchem.com]

4. chromatographyonline.com [chromatographyonline.com]

5. fao.org [fao.org]

6. Zoxamide | C14H16Cl3NO2 | CID 122087 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. s4science.at [s4science.at]

9. eurl-pesticides.eu [eurl-pesticides.eu]

10. food-safety.com [food-safety.com]

11. scielo.br [scielo.br]

12. fssai.gov.in [fssai.gov.in]

13. Gas chromatographic ion trap mass spectrometry determination of zoxamide residues in
grape, grape processing, and in the fermentation process - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Quantitative analysis of Zoxamide in grapes using
Zoxamide-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12422247#quantitative-analysis-of-zoxamide-in-
grapes-using-zoxamide-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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